4,5,6,7-Tetrahydroisoxazolo[4,3-c]pyridine

• IUPAC Name: 4,5,6,7-tetrahydro-[1,2]oxazolo[4,3-c]pyridine
• InChI: InChI=1S/C6H8N2O/c1-2-7-3-5-4-9-8-6(1)5/h4,7H,1-3H2
• InChI Key: YCFOXBVIHVHHJS-UHFFFAOYSA-N
• Canonical SMILES: C1CNCC2=CON=C21
• Molecular Formula: C6H8N2O
• DSSTOX Substance ID: DTXSID80677294
• Molecular Weight: 124.14 g/mol
• CAS RN: 1000303-67-2

Description

4,5,6,7-Tetrahydroisoxazolo[4,3-c]pyridine is a chemical compound with the linear formula C6H8N2O. It has a molecular weight of 124.14. It is also known as THIP and is a selective GABA (A) receptor agonist with a preference for delta-subunit containing GABA (A) receptors.

Synthesis Analysis

The synthesis of this compound involves a base-mediated aldol condensation to give new 3-alkenyl-4,5,6,7-tetrahydroisoxazolo[4,3-c]pyridine-4-ones. A series of 4,5,6,7-tetrahydro-1H-pyrazolo[4,3-c]pyridine derivatives were also designed, synthesized, and evaluated for their enzymatic inhibitory activity against c-Met kinase and cellular potency against MKN45, EBC-1, and PC-3 cell lines.

Molecular Structure Analysis

The molecular structure of this compound is represented by the InChI code 1S/C6H8N2O/c1-2-7-3-5-4-9-8-6(1)5/h4,7H,1-3H2. The canonical SMILES representation is C1CNCC2=CON=C21.

Physical And Chemical Properties Analysis

The physical and chemical properties of this compound include a molecular weight of 124.14 g/mol, a hydrogen bond donor count of 2, a hydrogen bond acceptor count of 3, and a rotatable bond count of 0. The exact mass is 160.0403406 g/mol, and the monoisotopic mass is also 160.0403406 g/mol.

Scientific Research Applications

1. Masked Precursors to Acylpyridones

The compound 4,5,6,7-tetrahydroisoxazolo[4,3-c]pyridine and its derivatives have been explored as masked precursors to acylpyridone natural products. Studies have elaborated on the core scaffold of this compound, demonstrating its potential in the synthesis of new 3-alkenyl derivatives. These derivatives are structurally related to the acylpyridone natural products, indicating their utility in medicinal chemistry and drug discovery (Jones et al., 2012).

2. Scaffold for Acylpyridones

Further investigation into the structure of 4,5,6,7-tetrahydroisoxazolo[4,3-c]pyridin-4-one has revealed its utility as a scaffold for acylpyridone natural products and analogues. The processes of dehydrogenation and halogenation of this compound provide a suitable 7-halo-4,5-dihydroisoxazolo[4,3-c]pyridine-4-one scaffold, indicating its versatility in synthetic chemistry (Jones et al., 2012).

3. Crystal Structure Analysis

The crystal structure of certain derivatives, like the title 2H-pyrazolo[4,3-c]pyridine derivative, has been studied, providing valuable information on the molecular conformation and interactions, which are crucial for understanding the compound's behavior in different chemical environments (Karthikeyan et al., 2010).

4. Electrophilic Nature and Reactivity

The electrophilic nature and reactivity of certain isoxazolo[4,3-b]pyridine derivatives have been explored, with findings indicating that compounds like 6-nitroisoxazolo[4,3-b]pyridines can undergo various reactions, including [4+2]-cycloaddition, under mild conditions without a base. This information is vital for understanding the compound's reactivity and potential applications in organic synthesis (Bastrakov et al., 2020).

Mechanism of Action

4,5,6,7-Tetrahydroisoxazolo[4,3-c]pyridine (THIP) is a selective GABA (A) receptor agonist with a preference for delta-subunit containing GABA (A) receptors. It preferentially activates delta-subunit-containing GABA (A)Rs (delta-GABA (A)Rs). THIP is currently being tested in human trials for its hypnotic effects, displaying advantageous tolerance and addiction properties.

Future Directions

The future directions for 4,5,6,7-Tetrahydroisoxazolo[4,3-c]pyridine could involve further exploration of its potential as a hypnotic and antinociceptive drug. More research could also be conducted on its role in the control of sleep-wakefulness.

Q & A

Q1: What is the significance of the 4,5,6,7-tetrahydroisoxazolo[4,3-c]pyridine-4-one scaffold in the context of this research?

A1: The this compound-4-one scaffold serves as a masked form of acylpyridones []. Acylpyridones are a class of natural products with potential biological activities. This research explores the modification of the core scaffold through aldol condensation at the C-3(Me) position. This modification allows for the synthesis of new 3-alkenyl-4,5,6,7-tetrahydroisoxazolo[4,3-c]pyridine-4-ones, which can be further manipulated to access diverse acylpyridone analogues.

Q2: What synthetic strategy is employed to modify the this compound-4-one scaffold in this study?

A2: The researchers utilize a base-mediated aldol condensation reaction to introduce various alkenyl groups at the C-3(Me) position of the this compound-4-one core []. This method enables the efficient formation of a new carbon-carbon bond, expanding the structural diversity and potentially influencing the biological activity of the resulting compounds.